Cas no 2097924-59-7 (1-1-(3,4-dimethoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione)

• Product Name: 1-1-(3,4-dimethoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• CAS No: 2097924-59-7
• MF: C₁₉H₂₂F₃N₃O₅
• MW: 429.390295505524
• CID: 5958089
• PubChem ID: 126852947
• Update Time: 2025-05-18

1-1-(3,4-dimethoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-dimethoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• 2097924-59-7
• AKOS032460756
• 1-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• F6529-3599

• Inchi： 1S/C19H22F3N3O5/c1-29-14-4-3-12(9-15(14)30-2)17(27)23-7-5-13(6-8-23)24-10-16(26)25(18(24)28)11-19(20,21)22/h3-4,9,13H,5-8,10-11H2,1-2H3
• InChI Key： JGSGMNOXIUHWRM-UHFFFAOYSA-N
• SMILES： FC(CN1C(CN(C1=O)C1CCN(C(C2C=CC(=C(C=2)OC)OC)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 429.15115530g/mol
• Monoisotopic Mass: 429.15115530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.4Ų

Additional information on 1-1-(3,4-dimethoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

Introduction to Compound with CAS No. 2097924-59-7 and Its Applications in Modern Chemical Biology

The compound with the CAS number 2097924-59-7 is a highly intriguing molecule with the systematic name 1-1-(3,4-dimethoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione. This complex structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of extensive research and development.

In recent years, there has been a surge in interest towards the development of novel heterocyclic compounds that can modulate biological pathways involved in various diseases. The structural framework of 1-1-(3,4-dimethoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione incorporates several key pharmacophores that are known to interact with biological targets. Specifically, the presence of a piperidine ring and an imidazolidine moiety provides a scaffold that can be further modified to enhance binding affinity and selectivity towards specific enzymes or receptors.

The 3,4-dimethoxybenzoyl group in the molecule contributes to its hydrophobicity and can potentially enhance membrane permeability, facilitating cellular uptake. Additionally, the 2,2,2-trifluoroethyl substituent introduces fluorine atoms, which are known to improve metabolic stability and binding interactions due to their ability to form strong hydrogen bonds and increase lipophilicity. These structural features make the compound a versatile candidate for drug discovery efforts targeting neurological disorders, inflammatory conditions, and cancer.

Recent studies have highlighted the potential of this compound as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in cell proliferation, differentiation, and survival, making them attractive targets for therapeutic intervention. The piperidin-4-yl moiety is particularly noteworthy as it has been shown to enhance binding interactions with ATP-binding sites in kinases. This interaction can lead to the inhibition of kinase activity, thereby disrupting aberrant signaling pathways that contribute to disease progression.

The imidazolidine ring in the compound's structure is another key pharmacophore that has been extensively studied for its ability to modulate biological activity. Imidazolidines are known to exhibit a wide range of biological effects, including antiviral, anti-inflammatory, and anticancer properties. The presence of two carbonyl groups at the 2 and 4 positions of the imidazolidine ring further enhances its reactivity and potential for further derivatization. This allows researchers to fine-tune the compound's properties by introducing additional functional groups or modifying existing ones.

In vitro studies have demonstrated that derivatives of this compound class exhibit significant inhibitory activity against various kinases. For instance, modifications involving the 3,4-dimethoxybenzoyl group have shown enhanced potency against tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are overexpressed in many cancers and are involved in tumor growth and angiogenesis. By inhibiting their activity, these compounds can potentially block tumor progression and induce apoptosis.

The incorporation of the 2,2,2-trifluoroethyl group has also been found to improve the pharmacokinetic properties of these derivatives. Fluorinated compounds often exhibit increased bioavailability due to their enhanced lipophilicity and metabolic stability. This makes them more suitable for therapeutic applications as they can be more efficiently absorbed and retained in the body. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

The potential therapeutic applications of this compound extend beyond cancer treatment. Emerging research suggests that it may also have utility in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Kinases are involved in neurodegenerative processes through aberrant signaling pathways that lead to protein aggregation and neuronal cell death. By modulating kinase activity with this compound or its derivatives, it may be possible to slow down disease progression and alleviate symptoms.

In conclusion, the compound with CAS number 2097924-59-7, specifically named as 1-1-(3,4-dimethoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione, represents a promising candidate for drug development in various therapeutic areas. Its unique structural features make it well-suited for modulating biological pathways involved in cancer progression as well as neurological disorders. Further research is warranted to fully explore its potential applications and optimize its pharmacological properties for clinical use.